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Compound of Interest

Compound Name: Tartrate ion

Cat. No.: B1199692

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of tartaric acid and other
common organic acids—citric acid, succinic acid, and lignosulfonates—when used as concrete
admixtures. The information is supported by experimental data from various studies, with
detailed methodologies for key experiments.

Executive Summary

Organic acids are widely used in the construction industry as admixtures to modify the
properties of fresh and hardened concrete. They primarily function as set retarders, controlling
the hydration of cement, which is particularly beneficial in hot weather conditions or for large
pours where extended workability is required. This guide focuses on a comparative analysis of
tartaric acid against citric acid, succinic acid, and lignosulfonates, evaluating their impact on
key concrete properties such as setting time, workability, and compressive strength. The
underlying chemical mechanisms of their action are also explored and visualized.

Performance Comparison of Organic Acid
Admixtures

The efficacy of an organic acid as a concrete admixture is determined by its influence on the
physical and mechanical properties of the concrete. The following tables summarize the
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quantitative data from various studies on the effects of tartaric acid, citric acid, succinic acid,
and lignosulfonates on setting time, workability (slump), and compressive strength.

Effect on Setting Time

Set retardation is a primary function of these admixtures. The data below illustrates the typical
changes in initial and final setting times of concrete when these organic acids are introduced.

Dosage (% by

. . Initial Setting Final Setting Reference
Admixture weight of . . . .
Time (minutes) Time (minutes) Study
cement)
Control (No
) 0 120 - 180 180 - 270 General Range
Admixture)
Tartaric Acid 0.5 240 - 360 330 - 480 [1]
1.0 360 - 540 480 - 660 [1]
2.0 > 600 > 720 [1]
Citric Acid 0.15 210 - 300 300 - 420 [2]
0.30 270 - 390 390 - 510 [2]
0.45 330 - 480 450 - 600 [2]
Retardation Retardation
o ] observed, observed,
Succinic Acid 1.0 N - [31[4]
specific data specific data
limited limited
Lignosulfonate 0.6 ~450 ~660 [5]

Analysis: Tartaric acid and citric acid are effective set retarders, with their retarding effect
increasing with dosage.[1][2] Lignosulfonates also exhibit significant retardation.[5] Data on the
specific retarding effect of succinic acid is less prevalent in the literature, though it is known to
act as a retarder.[3][4]

Effect on Workability (Slump)
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Workability, often measured by the slump test, is crucial for the ease of placing and compacting
fresh concrete.

. Dosage (% by
Admixture . Slump (mm) Reference Study
weight of cement)

Control (No
) 0 50 - 100 General Range
Admixture)
_ _ Increase in slump
Tartaric Acid 05-2.0 [1]
observed
Citric Acid 0.15-0.45 120 - 180 [2]
o ) Plasticizing effect
Succinic Acid 0-20 [31[4]
observed
Lignosulfonate 0.2-05 100 - 150 [6]

Analysis: All the studied organic acids generally improve the workability of concrete, acting as
plasticizers.[1][2][3][4][6] This is attributed to their ability to disperse cement particles, reducing
inter-particle friction.

Effect on Compressive Strength

The compressive strength is a critical indicator of the quality and performance of hardened
concrete.
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Dosage (% by 28-day
. . . % Change Reference
Admixture weight of Compressive
from Control Study
cement) Strength (MPa)
Control (No
, 25-40 0% General Range
Admixture)
Tartaric Acid 2.0 ~45 ~+70.8% [1]
Citric Acid 0.15 ~48.5 ~+82.2% 2]
Succinic Acid 1.0 30.22 - 42.45 +6 to +5% [4]
1.5 28.50 - 40.90 0to +1.3% [4]
2.0 27.40 - 38.50 -3.71t0-4.7% [4]
Strength
] reduction of 10-
Lignosulfonate 0.6 -10% to -25% [5]

25% observed in

some studies

Analysis: At optimal dosages, tartaric acid and citric acid can lead to a significant increase in

the 28-day compressive strength.[1][2] Succinic acid shows a modest increase at a 1%

dosage, with a decrease in strength at higher concentrations.[4] Lignosulfonates, while

effective retarders and water reducers, can sometimes lead to a reduction in compressive

strength.[5]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on

ASTM standards.

Determination of Setting Time (ASTM C191)

This test determines the initial and final setting times of hydraulic cement paste using the Vicat

needle apparatus.

o Apparatus: Vicat apparatus with a plunger and needle, conical mold, and glass plate.
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e Procedure:

o

Prepare a cement paste of normal consistency.

Fill the Vicat mold with the paste and level the surface.
Place the mold under the Vicat apparatus.

Lower the plunger to the surface of the paste and release it.

For initial setting time, record the time elapsed from the initial mixing of water and cement
until the needle penetrates 25 mm into the paste.

For final setting time, record the time elapsed until the needle no longer leaves a complete
circular impression on the paste surface.

» Admixture Addition: The organic acid admixture is added to the mixing water before it is

combined with the cement.

Determination of Slump (Workability) (ASTM C143)

This test method provides a measure of the consistency and workability of fresh concrete.

e Apparatus: Slump cone, tamping rod, and a rigid, non-absorbent base.

e Procedure:

Dampen the slump cone and place it on the base.
Fill the cone in three layers of approximately equal volume.

Rod each layer 25 times with the tamping rod, ensuring the rod penetrates the underlying
layer.

After the top layer is rodded, strike off the excess concrete and level the surface.

Lift the cone vertically in a steady motion.
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o Measure the slump by determining the vertical distance between the top of the cone and
the displaced center of the top surface of the concrete.

o Admixture Addition: The organic acid admixture is typically added to the concrete mixture
with the mixing water.

Determination of Compressive Strength (ASTM C39)

This test method covers the determination of the compressive strength of cylindrical concrete
specimens.

o Apparatus: Compression testing machine.

e Procedure:

[e]

Prepare cylindrical concrete specimens (e.g., 100 mm x 200 mm or 150 mm x 300 mm)
from the concrete mix containing the admixture.

o Cure the specimens under standard conditions (e.g., 23 + 2°C and =95% relative humidity)
for the desired period (e.qg., 7, 14, or 28 days).

o Place the specimen on the bearing block of the compression testing machine.
o Apply a compressive axial load at a prescribed rate until the specimen fails.

o The compressive strength is calculated by dividing the maximum load by the cross-
sectional area of the specimen.

Signaling Pathways and Experimental Workflows

The retarding effect of organic acids on cement hydration is primarily attributed to their
interaction with the mineral phases of cement, particularly tricalcium silicate (CsS) and
tricalcium aluminate (CsA).

General Mechanism of Cement Hydration Retardation

The following diagram illustrates the general mechanism by which many organic acid retarders
inhibit cement hydration.
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Caption: General mechanism of cement hydration retardation by organic acids.
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Specific Mechanism of Tartaric Acid

Tartaric acid's retarding mechanism involves both the chelation of calcium ions in the pore
solution and the adsorption of calcium tartrate onto the surfaces of hydrating cement grains,

forming a barrier that inhibits further hydration.[7]

CsS Particle Water

Hydratign Starts

Ca2* ions in solution Tartaric Acid

Reacts with

Calcium Tartrate (Insoluble)

. Precipitates on
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Caption: Retardation mechanism of tartaric acid on CsS hydration.

Mechanism of Lignosulfonates

Lignosulfonates, which are larger polymers, adsorb onto the surface of cement particles. This
creates electrostatic repulsion between the particles, leading to their dispersion and a reduction
in the water required for a given workability. The adsorbed layer also acts as a physical barrier,
slowing down the hydration process.[3][4][7][8][9]
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Caption: Mechanism of action of lignosulfonates on cement particles.
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Experimental Workflow for Admixture Evaluation

The following diagram outlines a typical experimental workflow for comparing the performance
of different concrete admixtures.
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Caption: Experimental workflow for comparing concrete admixtures.
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Conclusion

This comparative guide demonstrates that tartaric acid is a highly effective set retarder and
strength enhancer for concrete, with performance comparable to or, in some cases, exceeding
that of citric acid. While succinic acid also shows some beneficial effects, the available data is
less comprehensive. Lignosulfonates are effective and economical retarders and water
reducers, though they may have a negative impact on compressive strength.

The choice of the most suitable organic acid admixture depends on the specific requirements
of the concrete application, including the desired setting time, workability, and final strength.
The experimental protocols and mechanistic insights provided in this guide offer a foundation
for researchers and professionals to make informed decisions and to design further
investigations into the optimization of concrete performance through the use of organic acid
admixtures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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